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An In-depth Analysis for Researchers and Product Development Professionals

Polyamide 11 (PA11) and Polyamide 12 (PA12) are high-performance polymers belonging to

the nylon family, renowned for their exceptional mechanical strength, flexibility, and resistance

to wear.[1] While chemically similar, a subtle difference of a single carbon atom in their polymer

backbones results in distinct properties that make each material uniquely suited for different

demanding applications.[2][3] This guide provides a comprehensive comparison of PA11 and

PA12, delving into their synthesis, properties, and the experimental methodologies used to

validate their performance.

The Foundation: Synthesis and Chemical Structure
The divergent properties of PA11 and PA12 originate from their distinct monomer sources and

polymerization processes.

Polyamide 11 (PA11) is a bio-based polyamide derived from renewable castor oil, making it a

more environmentally sustainable option.[1][4] Its synthesis involves the polycondensation of

11-aminoundecanoic acid.
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Polyamide 12 (PA12) is a synthetic polymer primarily derived from petroleum-based sources.

[1][5] It is typically produced through the ring-opening polymerization of ω-laurolactam.[6]

The fundamental difference lies in the number of methylene (-CH2-) groups between the amide

(-CONH-) linkages. PA11 has ten methylene groups, while PA12 has eleven. This seemingly

minor variation significantly influences the polymer chain's packing, crystallinity, and,

consequently, its macroscopic properties.

Caption: Synthesis pathways of PA11 and PA12.

Head-to-Head: A Comparative Analysis of Key
Properties
The choice between PA11 and PA12 hinges on the specific performance requirements of the

intended application. The following sections provide a detailed comparison of their mechanical,

thermal, and chemical properties.

2.1. Mechanical Properties: Strength, Flexibility, and Durability

Both PA11 and PA12 exhibit excellent mechanical properties, but with notable differences in

flexibility and impact resistance.

Property
Polyamide 11
(PA11)

Polyamide 12
(PA12)

Test Standard

Tensile Strength
High, with superior

flexibility

High, with greater

rigidity and stiffness
ASTM D638

Elongation at Break Higher Lower ASTM D638

Impact Resistance

(Notched Izod)

Excellent, more

impact resistant

Good, but more brittle

than PA11
ASTM D256

Abrasion Resistance Good Excellent -

PA11 is generally more flexible and has a higher elongation at break, making it ideal for

applications requiring bending and impact absorption.[2][7] Its superior impact resistance

makes it a preferred choice for durable parts that must withstand significant mechanical stress.
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[2] In contrast, PA12 is stiffer and more rigid, providing better tensile strength and long-term

wear resistance, which is advantageous for components like gears and bushings.[1][8]

2.2. Thermal Properties: Performance Under Temperature Extremes

The thermal stability of these polyamides is a critical factor in many engineering applications.

Property Polyamide 11 (PA11) Polyamide 12 (PA12)

Melting Point ~190-200°C ~175-185°C

Heat Deflection Temperature Higher Lower

Low-Temperature Performance More resilient Can become brittle

PA11 generally exhibits a higher melting point and better heat resistance compared to PA12.[4]

[9] It also maintains its properties better in low-temperature environments, making it suitable for

applications exposed to cold conditions.[7] PA12, while having a slightly lower heat resistance,

offers excellent dimensional stability at high temperatures, which is crucial for applications with

tight tolerances.[4]

2.3. Physical and Chemical Properties: Moisture Absorption and Chemical Resistance

One of the most significant distinctions between PA11 and PA12 is their interaction with

moisture.

Property
Polyamide 11
(PA11)

Polyamide 12
(PA12)

Test Standard

Density ~1.03-1.05 g/cm³ ~1.01-1.03 g/cm³ -

Water Absorption (24h

immersion)
Low (~1.6%) Very Low (~0.5%) ISO 62

Chemical Resistance

Excellent resistance to

hydrocarbons,

ketones, oils, and

alcohols.[1]

Excellent resistance to

oils, fuels, hydraulic

fluids, and solvents.[1]

-
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PA12 has a significantly lower moisture absorption rate than PA11.[1][10] This property is

critical for applications where dimensional stability is paramount, as absorbed water can affect

the mechanical and electrical properties of the material.[1][11] While both materials offer broad

chemical resistance, PA12 has a slight advantage in its resistance to petroleum-based

products, whereas PA11 has a wider range of resistance to other chemical agents.[1][10]

Experimental Protocols for Property Validation
To ensure the reliability and comparability of material data, standardized testing methodologies

are essential. The following sections detail the protocols for key property assessments.

3.1. Tensile Properties Testing (ASTM D638)

This test method determines the tensile properties of plastics, including tensile strength,

elongation, and tensile modulus.[12][13]

Methodology:

Specimen Preparation: Standard dumbbell-shaped specimens are molded or machined as

per the dimensions specified in ASTM D638.[14][15]

Conditioning: Specimens are conditioned at a standard temperature (23 ± 2°C) and relative

humidity (50 ± 5%) for at least 40 hours before testing.

Test Procedure: The specimen is mounted in the grips of a universal testing machine. A

tensile load is applied at a constant crosshead speed until the specimen fractures.

Data Acquisition: The load and extension are continuously recorded to generate a stress-

strain curve, from which the key tensile properties are calculated.

3.2. Notched Izod Impact Strength Testing (ASTM D256)

This test measures the impact resistance of plastics by determining the energy required to

break a notched specimen.[16][17]

Methodology:

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.tuntunplastic.com/news/pa11-vs-pa12.html
https://www.gapex.com.tr/general/pa11-and-pa12-differences-and-areas-of-use/
https://www.tuntunplastic.com/news/pa11-vs-pa12.html
https://plastics.ulprospector.com/properties/iso62
https://www.tuntunplastic.com/news/pa11-vs-pa12.html
https://www.gapex.com.tr/general/pa11-and-pa12-differences-and-areas-of-use/
https://www.zwickroell.com/industries/plastics/thermoplastics-and-thermosetting-molding-materials/tensile-properties-astm-d638/
https://store.astm.org/d0638-22.html
https://www.ssi.shimadzu.com/industries/automotive-materials-testing/plastics-polymers-rubber/astm-d638/index.html
https://industrialphysics.com/knowledgebase/articles/standard-test-method-for-tensile-properties-of-plastics-astm-d638/
https://www.zwickroell.com/industries/plastics/thermoplastics-and-thermosetting-molding-materials/izod-notched-impact-strength-astm-d256/
https://sciteq.com/standard/astm-d-256/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3053319?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Specimen Preparation: Rectangular specimens are prepared with a standardized V-notch.

[18]

Test Procedure: The specimen is clamped vertically in a pendulum impact tester, with the

notch facing the direction of the pendulum's strike.[19]

Impact: The pendulum is released, striking and breaking the specimen.

Energy Calculation: The energy absorbed by the specimen is determined from the height the

pendulum swings to after the impact.

3.3. Water Absorption Testing (ISO 62)

This standard describes procedures for determining the amount of water absorbed by plastic

specimens under controlled conditions.[20][21]

Methodology:

Initial Drying and Weighing: Specimens are dried in an oven until a constant weight is

achieved and then weighed.

Immersion: The dried specimens are immersed in distilled water at a specified temperature

(e.g., 23°C) for a set duration (e.g., 24 hours).

Final Weighing: After immersion, the specimens are removed, wiped dry, and weighed again.

Calculation: The percentage of water absorption is calculated based on the increase in

weight.[11]
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Start

Dry specimen in oven
(e.g., 50°C for 24h)

Weigh specimen (m1)

Immerse in distilled water
(e.g., 23°C for 24h)

Remove and wipe surface dry

Weigh specimen (m2)

Calculate % Absorption:
((m2 - m1) / m1) * 100

End
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Primary Requirement?

High Dimensional Stability?

Low Moisture Absorption

High Impact Resistance?

Flexibility & Durability

Select PA12

Yes

Select PA11

No No Yes

Click to download full resolution via product page

Caption: Decision tree for selecting between PA11 and PA12.

Conclusion
Polyamide 11 and Polyamide 12 are both formidable materials in the realm of high-

performance polymers. The key to leveraging their full potential lies in understanding their

nuanced differences. PA11's bio-based origin, superior thermal stability, and excellent flexibility

make it an ideal choice for durable, eco-conscious applications. Conversely, PA12's exceptional

dimensional stability due to its low moisture absorption, coupled with its stiffness and chemical

resistance, makes it the material of choice for precision components. By carefully considering

the data and experimental evidence presented in this guide, researchers and engineers can

make informed decisions to optimize product performance and reliability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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